1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(3-(methylsulfonamido)phenyl)piperidine-4-carboxamide

• IUPAC Name: 1-(1H-benzimidazol-2-ylmethyl)-N-[3-(methanesulfonamido)phenyl]piperidine-4-carboxamide
• InChI: InChI=1S/C21H25N5O3S/c1-30(28,29)25-17-6-4-5-16(13-17)22-21(27)15-9-11-26(12-10-15)14-20-23-18-7-2-3-8-19(18)24-20/h2-8,13,15,25H,9-12,14H2,1H3,(H,22,27)(H,23,24)
• InChI Key: KAFGLSSBLIVEGP-UHFFFAOYSA-N
• Canonical SMILES: CS(=O)(=O)NC1=CC=CC(=C1)NC(=O)C2CCN(CC2)CC3=NC4=CC=CC=C4N3
• Molecular Formula: C21H25N5O3S
• Molecular Weight: 427.5 g/mol

Description

The compound “1-((1H-benzo[d]imidazol-2-yl)methyl)-N-(3-(methylsulfonamido)phenyl)piperidine-4-carboxamide” is a complex organic molecule. It contains a benzimidazole core, which is a type of heterocyclic aromatic organic compound. This type of compound is known for its strong coordination ability and diverse coordination structures, making it a very active research topic.

Synthesis Analysis

The synthesis of benzimidazole derivatives involves several steps. For example, o-phenylenediamine and glycine are placed in a high-pressure reactor, and after adding 6mol/L of HCl, the mixture is stirred and kept at 120°C for 48 hours. After cooling, the pH is adjusted to around 8 with concentrated ammonia, and the solid is precipitated, filtered, and recrystallized with distilled water to obtain the benzimidazole derivative.

Molecular Structure Analysis

The molecular structure of benzimidazole derivatives is complex and can be modified to obtain more efficient derivatives. The structure of the compound and the substituents of the target molecules have a strong correlation.

Chemical Reactions Analysis

The chemical reactions involved in the synthesis of benzimidazole derivatives are complex and involve multiple steps. The key starting materials react with different reagents to give various derivatives.

Physical And Chemical Properties Analysis

The physical and chemical properties of benzimidazole derivatives can vary depending on the specific compound. For example, the boiling point, density, vapor pressure, and pKa can all differ.

Scientific Research Applications

Organic Synthesis

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Antiproliferative Activity

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Treatment of Hematological Malignancies

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Determination of Bile Acids

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Safety and Hazards

The safety and hazards associated with benzimidazole derivatives depend on the specific compound. Some compounds may exhibit cytotoxicity, and certain safety precautions should be taken when handling these compounds.

Mechanism of Action

Target of Action

It is known that imidazole derivatives, which are key components of this compound, are utilized in a diverse range of applications, including pharmaceuticals and agrochemicals

Mode of Action

Imidazole derivatives are known to interact with various targets in the body, leading to a variety of biological effects

Biochemical Pathways

Imidazole derivatives are known to be involved in a wide range of biochemical processes

Result of Action

It is known that imidazole derivatives can have a variety of biological effects, depending on their specific targets and mode of action